7-Chloro-1,5-dihydro-5-[2-(1-methylethyl)phenyl]-4,1-benzothiazepin-2(3H)-one

• IUPAC Name: 7-chloro-5-(2-propan-2-ylphenyl)-1,5-dihydro-4,1-benzothiazepin-2-one
• InChI: InChI=1S/C18H18ClNOS/c1-11(2)13-5-3-4-6-14(13)18-15-9-12(19)7-8-16(15)20-17(21)10-22-18/h3-9,11,18H,10H2,1-2H3,(H,20,21)
• InChI Key: RDMUJSJZBYAAEF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1C2C3=C(C=CC(=C3)Cl)NC(=O)CS2
• Molecular Formula: C18H18ClNOS
• Molecular Weight: 331.9 g/mol

Description

It is primarily used in scientific research to study its effects on calcium efflux from mitochondria and its neuroprotective properties .

Scientific Research Applications

ITH 12575 has several scientific research applications, including:

Neuroprotection: It protects against glutamate-induced excitotoxicity in rat hippocampal slices and oxidative stress in neuroblastoma cells.

Calcium Signaling Studies: Used to study calcium efflux from mitochondria to the cytosol in HeLa cells.

Pharmacological Research: Investigated for its potential therapeutic effects in neurodegenerative diseases.

Mechanism of Action

ITH 12575 exerts its effects by inhibiting the mitochondrial sodium/calcium exchange (mNCX) mechanism. This inhibition reduces calcium efflux from the mitochondria to the cytosol, thereby protecting cells from calcium overload and oxidative stress . The compound targets the calcium homeostasis modulator 1 (CALHM1) channel, reducing calcium influx at low micromolar concentrations .

Biochemical Analysis

Biochemical Properties

ITH12575 plays a significant role in biochemical reactions, particularly those involving calcium ions. It reduces calcium efflux from the mitochondria to the cytosol . This interaction with calcium ions suggests that ITH12575 may interact with various enzymes, proteins, and other biomolecules involved in calcium signaling pathways.

Cellular Effects

ITH12575 has been shown to have significant effects on various types of cells and cellular processes. It protects against calcium overload and mitigates neuronal damage in a model of oxidative stress . This suggests that ITH12575 influences cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism.

Molecular Mechanism

The molecular mechanism of action of ITH12575 involves its role as an inhibitor of the mitochondrial sodium-calcium exchanger (mNCX) . By reducing calcium efflux from the mitochondria to the cytosol, ITH12575 can protect against calcium overload and mitigate neuronal damage .

Metabolic Pathways

Given its role as an inhibitor of the mitochondrial sodium-calcium exchanger, it is likely that ITH12575 interacts with enzymes or cofactors involved in calcium signaling pathways .

Subcellular Localization

Given its role as an inhibitor of the mitochondrial sodium-calcium exchanger, it is likely that ITH12575 is localized to the mitochondria .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ITH 12575 involves the formation of the benzothiazepine core structure. The synthetic route typically includes the following steps:

Formation of the Benzothiazepine Core: This involves the cyclization of appropriate precursors under specific conditions to form the benzothiazepine ring.

Chlorination: Introduction of the chlorine atom at the 7th position of the benzothiazepine ring.

Substitution: Attachment of the 2-(1-methylethyl)phenyl group to the benzothiazepine core.

The reaction conditions often involve the use of solvents like dimethyl sulfoxide (DMSO) and ethanol, with reaction temperatures carefully controlled to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of ITH 12575 follows similar synthetic routes but on a larger scale. The process involves:

Bulk Synthesis: Large-scale synthesis of the benzothiazepine core.

Purification: Use of high-performance liquid chromatography (HPLC) to achieve a purity of ≥98%.

Quality Control: Ensuring batch consistency and purity through rigorous testing and analysis.

Chemical Reactions Analysis

Types of Reactions

ITH 12575 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can modify the benzothiazepine core, potentially altering its biological activity.

Substitution: The chlorine atom and the 2-(1-methylethyl)phenyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like sodium hydroxide and various organic solvents facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of functionalized benzothiazepine compounds .

Comparison with Similar Compounds

ITH 12575 is compared with other benzothiazepine derivatives, such as CGP37157. While both compounds inhibit the mitochondrial sodium/calcium exchange, ITH 12575 has been shown to have a more potent effect in reducing calcium influx through CALHM1 . Similar compounds include:

CGP37157: Another benzothiazepine derivative with similar inhibitory effects on mNCX.

Pyridothiazepines: Compounds with a similar core structure but different functional groups, exhibiting varying degrees of neuroprotective activity.

Q & A

Q1: What is the mechanism of action of ITH12575 and how does it exert neuroprotective effects?

A: ITH12575 acts by blocking the mitochondrial Na+/Ca2+ exchanger (NCLX) [, ]. This exchanger is the primary route for Ca2+ efflux from mitochondria to the cytosol. Excessive influx of Ca2+ into mitochondria is a hallmark of neuronal injury and can trigger cell death pathways. By blocking NCLX, ITH12575 prevents mitochondrial Ca2+ overload, thereby protecting neurons from damage.

Q2: What are the key structural features of ITH12575 and how do they relate to its activity?

A: While the provided abstracts do not detail the specific structure-activity relationship (SAR) of ITH12575, they mention that it is an analog of CGP37157, the first-in-class NCLX blocker []. The research focuses on developing benzothiazepine derivatives with improved drug-likeness and pharmacokinetic properties compared to CGP37157 and ITH12575. The identification of new compounds with increased neuroprotective activity suggests modifications to the benzothiazepine scaffold can influence its potency and efficacy [].